1-(2-fluorobenzyl)-4-(3-methylcyclohexyl)piperazine

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-4-(3-methylcyclohexyl)piperazine
• InChI: InChI=1S/C18H27FN2/c1-15-5-4-7-17(13-15)21-11-9-20(10-12-21)14-16-6-2-3-8-18(16)19/h2-3,6,8,15,17H,4-5,7,9-14H2,1H3
• InChI Key: YQJPGSDHPPYAJK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)N2CCN(CC2)CC3=CC=CC=C3F
• Molecular Formula: C18H27FN2
• Molecular Weight: 290.4 g/mol

Description

1-(2-fluorobenzyl)-4-(3-methylcyclohexyl)piperazine (MBZP) is a synthetic compound that belongs to the class of piperazine derivatives. It is a psychoactive substance that has been used in the research of central nervous system (CNS) disorders and related diseases. MBZP has been studied for its potential as a therapeutic drug and as a tool for understanding the mechanisms of CNS disorders.

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzyl)-4-(3-methylcyclohexyl)piperazine is not fully understood, but it is believed to work by modulating the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. This compound acts as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of mood and anxiety. It also acts as a dopamine D2 receptor antagonist, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects
This compound has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its therapeutic effects. This compound has been found to have low toxicity and is well tolerated in animal studies.

Advantages and Limitations for Lab Experiments

1-(2-fluorobenzyl)-4-(3-methylcyclohexyl)piperazine has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in high yield and purity. It has low toxicity and is well tolerated in animal studies. This compound has been used in a variety of animal models to study CNS disorders, which makes it a valuable tool for researchers. However, this compound has limitations in terms of its specificity and selectivity for certain neurotransmitter receptors, which may limit its use in certain experiments.

Future Directions

There are several future directions for 1-(2-fluorobenzyl)-4-(3-methylcyclohexyl)piperazine research. One area of interest is the development of this compound derivatives that have improved specificity and selectivity for certain neurotransmitter receptors. Another area of interest is the study of this compound in human clinical trials for the treatment of CNS disorders. This compound may also have potential as a tool for understanding the mechanisms of CNS disorders and related diseases. Further research is needed to fully understand the potential of this compound in these areas.

Scientific Research Applications

1-(2-fluorobenzyl)-4-(3-methylcyclohexyl)piperazine has been used in the research of CNS disorders such as depression, anxiety, and schizophrenia. It has been studied for its potential as a therapeutic drug that can modulate the activity of neurotransmitters in the brain. This compound has been shown to have anxiolytic and antidepressant effects in animal models, which make it a promising candidate for the treatment of these disorders.